Cas no 167490-85-9 (Benzene, 1-iodo-4-(1-propynyl)-)

Benzene, 1-iodo-4-(1-propynyl)- structure
167490-85-9 structure
Product Name:Benzene, 1-iodo-4-(1-propynyl)-
CAS No:167490-85-9
MF:C9H7I
MW:242.056354761124
CID:1348076
Update Time:2024-08-17

Benzene, 1-iodo-4-(1-propynyl)- Chemical and Physical Properties

Names and Identifiers

    • Benzene, 1-iodo-4-(1-propynyl)-
    • Benzene, 1-iodo-4-(1-propyn-1-yl)-
    • Inchi: 1S/C9H7I/c1-2-3-8-4-6-9(10)7-5-8/h4-7H,1H3
    • InChI Key: NMUUPSQQUMPDFP-UHFFFAOYSA-N
    • SMILES: C1(I)=CC=C(C#CC)C=C1

Computed Properties

  • Exact Mass: 241.95881

Experimental Properties

  • Density: 1.70±0.1 g/cm3(Predicted)
  • Boiling Point: 254.5±23.0 °C(Predicted)
  • PSA: 0
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